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Compound of Interest

Compound Name: Dipentyltin dichloride

CAS No.: 1118-42-9

Cat. No.: B072983

Get Quote

Part 1: Pre-Operational Intelligence (The "Why" &
"What")
Chemical Identity & Physicochemical Nature
Dipentyltin dichloride (

) is a dialkyltin compound. Unlike inorganic tin, the lipophilic pentyl chains facilitate rapid
transport across biological membranes, making this compound significantly more bioavailable
and toxic.

Molecular Weight: ~331.9 g/mol

Physical State: Typically a low-melting solid or viscous oil (depending on purity/temperature).

Reactivity: The Sn-Cl bonds are susceptible to hydrolysis. Upon contact with moisture, it

releases hydrochloric acid (HCl) and forms organotin oxides/hydroxides.

Solubility: Soluble in organic solvents (dichloromethane, ether, THF); reacts with water.
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Toxicology & Hazard Profiling
Field Note: Specific toxicological data for Dipentyltin is sparse compared to Dibutyltin.

Therefore, this protocol adopts the "Worst-Case Homolog" principle, applying the rigorous

safety standards of Dibutyltin dichloride.

Hazard Class Description Mechanism of Action

Acute Toxicity
Toxic if swallowed/inhaled.[1]

[2][3]

Disrupts oxidative

phosphorylation; inhibits

specific enzymes (e.g.,

pyruvate dehydrogenase).

Corrosivity
Causes severe skin burns/eye

damage.[1][2][4]

Hydrolysis on skin surface

releases HCl; organotin moiety

penetrates dermis.

Immunotoxicity
Target Organ Toxicity

(Thymus).[4]

Dialkyltins induce thymic

atrophy and lymphocyte

depletion.

Reproductive Suspected Teratogen.
Crosses placental barrier;

potential endocrine disruptor.

Part 2: Barrier Systems & PPE (Defense in Depth)
Glove Selection Logic
Critical Warning: Standard nitrile gloves provide insufficient protection against organotins for

prolonged periods. The lipophilic nature of the pentyl group allows the molecule to permeate

nitrile rubber.

Primary Recommendation:Silver Shield® / 4H® (PE/EVAL laminate).

Why: These multi-layer laminates offer >4-hour breakthrough times for organometallics.

Trade-off: Poor dexterity.

Secondary Recommendation (High Dexterity Tasks): Double-gloving protocol.
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Inner: 4 mil Nitrile (Inspection layer).

Outer: 8 mil Nitrile or Neoprene (Sacrificial layer).

Protocol: Change outer glove immediately upon splash or every 15 minutes of active

handling.

Respiratory & Body Protection[3]
Inhalation: All operations must occur within a certified Chemical Fume Hood (Face velocity:

80–100 fpm).

Body: Tyvek® lab coat or chemical-resistant apron (impervious to organic solvents) is

superior to standard cotton, which can absorb the liquid.

Eyes: Chemical splash goggles (ANSI Z87.1) + Face shield if pouring >50 mL.

Part 3: Operational Protocols
Handling & Synthesis (Inert Atmosphere)
Dipentyltin dichloride is moisture-sensitive. Handling under Nitrogen (

) or Argon (

) is required to maintain reagent integrity and prevent HCl evolution.

Protocol A: Weighing & Transfer
Preparation: Dry all glassware in an oven (

) for 2 hours. Cool under inert gas flow.

Transfer:

Solid: Use a powder funnel in a glovebox or a localized exhaust trunk.

Liquid/Oil: Use a gas-tight syringe or cannula transfer technique. Do not pour.

Solvent Choice: Use anhydrous solvents (DCM, THF, Toluene).
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Protocol B: Reaction Setup
Vessel: Use a Schlenk flask or 3-neck round bottom flask.

Sealing: Grease all ground glass joints with chemically resistant grease (e.g., Krytox or high-

vac silicone) to prevent seizing due to tin oxide formation.

Pressure Relief: Ensure the system is connected to an oil bubbler to vent pressure changes

without admitting air.

Decontamination & Quenching (The "Kill" Step)
Organotins are persistent. Simple water washing is ineffective and dangerous.

The Oxidative Quench Protocol:

Preparation: Prepare a bath of 10% Sodium Hypochlorite (Bleach) or 20% Nitric Acid.

Soak: Submerge contaminated glassware/tools for overnight (12+ hours).

Mechanism:[5][6] Oxidizes the organic ligands, converting the toxic organotin into

inorganic tin (

) and soluble salts, which are significantly less toxic.

Rinse: Remove from bath, rinse with copious water, then acetone.

Verification: Swipe test surfaces if unsure of contamination (using dithizone colorimetric test

if available).

Part 4: Emergency Response
Spill Management Matrix
Do not attempt to clean spills >50 mL without SCBA/Hazmat support.
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Spill Type Immediate Action
Neutralization
Agent

Cleanup Material

Trace (<5 mL) Evacuate hood area.
10% Bleach Solution.

[7]

Absorbent pads (treat

as HazWaste).

Major (>50 mL)
Evacuate Lab. Pull

Alarm.
Do NOT approach.

Professional Hazmat

Team.

Skin Contact Wipe, then Wash. Water (15 mins).

Do NOT use solvents

(increases

absorption).

Emergency Logic Flow

Exposure Event

Skin/Eye Contact Inhalation

1. Wipe off excess (dry)
2. Flush water 15 min

3. NO SOLVENTS

1. Move to fresh air
2. Support respiration
3. Seek medical aid

Medical Evaluation
(Mention: Organotin)

Click to download full resolution via product page

Figure 1: Immediate response logic for personnel exposure. Note the critical "No Solvents" rule

for skin decontamination to prevent enhanced dermal absorption.

Part 5: Waste Management (Cradle-to-Grave)
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Never dispose of organotins in the drain.

Segregation: Collect all Dipentyltin waste in a dedicated container labeled: "Hazardous

Waste - Organotin - Toxic".

Stream Separation:

Solid Waste: Contaminated gloves, paper towels, silica gel (from columns).

Liquid Waste: Quenched reaction mixtures, mother liquors.

Labeling: clearly indicate "High Toxicity" and "Marine Pollutant".

Part 6: Visualizing the Workflow
Receipt & Storage
(Inert, Cool, Dry)

Prep: Glove Selection
(Laminate/Double Nitrile)

Check SDS Synthesis/Usage
(Fume Hood + Inert Gas)

Don PPE Quench: Oxidative Decon
(Bleach Soak >12hr)

Post-Rxn Disposal
(Segregated HazWaste)

Neutralized

Click to download full resolution via product page

Figure 2: Lifecycle workflow for Dipentyltin dichloride, emphasizing the mandatory oxidative

quenching step before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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